N,7-dibutyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N,7-dibutyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C20H25N5O2/c1-3-5-10-22-19(26)14-13-15-18(25(17(14)21)11-6-4-2)23-16-9-7-8-12-24(16)20(15)27/h7-9,12-13,21H,3-6,10-11H2,1-2H3,(H,22,26)
• Standard InChI Key: OXIFZBUBRORACH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCCC

Introduction

N,7-dibutyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound belonging to the class of triazatricyclo compounds. It is characterized by its unique structural features, which include a triazatricyclo ring system with imino and oxo functional groups. This compound is primarily used for research purposes and has potential applications in various scientific fields, although it has not been approved for medical use.

Synthesis and Chemical Reactions

The synthesis of N,7-dibutyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves several steps, typically including specific reaction conditions and catalysts to optimize yield and purity. The compound can participate in various chemical reactions, which are essential for understanding its reactivity and potential applications in synthetic chemistry.

Synthesis Steps

• Starting Materials: The synthesis begins with appropriate starting materials, which are not explicitly detailed in available sources.

• Reaction Conditions: Specific temperatures and solvents are used to facilitate the reaction.

• Catalysts: Catalysts may be employed to enhance reaction efficiency.

Biological Significance and Applications

While detailed biological test results are not readily available for N,7-dibutyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide, it is noted that further research is required to fully elucidate its potential uses in various scientific domains and to establish safety profiles for any therapeutic applications.

Potential Applications

• Research Purposes: Primarily used in scientific research.

• Therapeutic Potential: May have potential therapeutic applications, though not approved for medical use.